Fatty Acyls
Fatty acyls, also known as fatty acids, are a class of carboxylic acids derived from the hydrolysis of fats and oils. These compounds play crucial roles in various biological processes, including energy storage, cell signaling, and metabolism. Fatty acyls can be categorized based on their carbon chain length and saturation level into saturated fatty acids (SFAs) and unsaturated fatty acids (UFAs), which further include monounsaturated and polyunsaturated fatty acids.
Common types of fatty acyls such as palmitic acid (C16:0), oleic acid (C18:1), linoleic acid (C18:2), and α-linolenic acid (C18:3) are widely used in the food industry for their emollient properties, stability, and nutritional benefits. In cosmetics, fatty acyls enhance skin moisturization and provide a smooth texture to formulations. Additionally, they are utilized in pharmaceutical applications due to their anti-inflammatory and antioxidant effects.
These versatile compounds can be isolated from natural sources or synthesized industrially, making them essential components in various products ranging from personal care items to medical treatments.
- Long-chain fatty acids
- Fatty acid esters
- Fatty acyl thioesters
- Fatty alcohols
- Fatty amides
- Fatty acids and conjugates
- Lineolic acids and derivatives
- Eicosanoids
- Wax monoesters
- Acyl carnitines
- Fatty alcohol esters
- Jasmonic acids
- Medium-chain fatty acids
- Very long-chain fatty acids
- Fatty acyl glycosides
- Hydroxyeicosatetraenoic acids
- Fatty acid methyl esters
- Fatty aldehydes
- Leukotrienes
- Long-chain fatty alcohols
- Annonaceous acetogenins
- Fatty acyl glycosides of mono- and disaccharides
- N-acyl amines
- Pyrethrins
- Hydroxy fatty acids
- Methyl-branched fatty acids
- Straight chain fatty acids
- Branched fatty acids
- Amino fatty acids
- Thia fatty acids
- Prostaglandins and related compounds
- Hepoxilins
- Heterocyclic fatty acids
- Thromboxanes
- Carbocyclic fatty acids
- Lipoxins
- Hydroperoxyeicosatetraenoic acids
- Acyl CoAs
- Hydroxyeicosapentaenoic acids
- Epoxy fatty acids
- Pyrethroids
- Other hydroxyeicosapolyenoic acids
- Rhamnolipids
- Sophorolipids
- Clavulones and derivatives
- Furanoid fatty acids
- 2,3,4-saturated fatty acyl CoAs
- Very long-chain fatty acyl CoAs
- 2-enoyl CoAs
- Hydroxyeicosatrienoic acids
- Hydroperoxy fatty acids
- 3-(3-hydroxyalkanoyloxy)alkanoic acids
- Glycidol esters
Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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